Isopropyl 4-(2-oxo-1,2-dihydropyridin-4-yloxy)piperidine-1-carboxylate

• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol
• IUPAC Name: propan-2-yl 4-[(2-oxo-1H-pyridin-4-yl)oxy]piperidine-1-carboxylate
• InChI: InChI=1S/C14H20N2O4/c1-10(2)19-14(18)16-7-4-11(5-8-16)20-12-3-6-15-13(17)9-12/h3,6,9-11H,4-5,7-8H2,1-2H3,(H,15,17)
• InChI Key: XSQQVSMJXJZSNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)N1CCC(CC1)OC2=CC(=O)NC=C2

Description

Isopropyl 4-(2-oxo-1,2-dihydropyridin-4-yloxy)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirring mixture of 4-hydroxypyridin-2(1H)-one (1.5 g, 13 5 mmol), isopropyl 4-(methylsulfonyloxy)piperidine-1-carboxylate (5.0 g, 18.9 mmol, prepared according to the procedure described in Step C of Example 1) and potassium carbonate (3.7 g, 27 0 mmol, EMD) in DMF (80 mL) was heated at 140° C. for 2 h and then cooled to room temperature. The resulting mixture was diluted with EtOAc and H2O and the aqueous layer was extracted further with EtOAc (7×). The combined extracts were washed with saturated NH4Cl aqueous solution (2×), dried (Na2SO4) and evaporated. The residual was purified by flash chromatography (0 to 100% EtOAc/Hexanes and then 5% MeOH/CH2Cl2) to yield 1.67 g (44%) of the product as an off-white solid. MS (ESI) 281 (M+H).